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Compound of Interest

Compound Name: PD 118879

Cat. No.: B1678596 Get Quote

Despite a comprehensive search, there is currently no publicly available scientific literature or

data identifying a compound designated as "PD 118879" in the context of antibiotic resistance

research.

Extensive searches of chemical databases and scientific research platforms have not yielded

any information on a compound with this specific identifier being investigated as an antibiotic,

an antibiotic potentiator, or an agent targeting mechanisms of antibiotic resistance. This

suggests that "PD 118879" may be an internal, unpublished compound identifier, a misnomer,

or a compound that has not been the subject of published research in this field.

Therefore, it is not possible to provide the requested Application Notes and Protocols, including

quantitative data, experimental methodologies, and signaling pathway diagrams, for a

compound that cannot be identified in the scientific literature.

Alternative Compound for Analysis: Phenylalanine-
arginine β-naphthylamide (PAβN)
As an alternative, we can provide a detailed report on a well-characterized and widely studied

efflux pump inhibitor, Phenylalanine-arginine β-naphthylamide (PAβN). PAβN is a notable

compound in antibiotic resistance research, known for its ability to inhibit Resistance-

Nodulation-Division (RND) efflux pumps, which are a major mechanism of multidrug resistance

in Gram-negative bacteria.
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A report on PAβN would include:

Quantitative Data: Tables summarizing the effects of PAβN on the Minimum Inhibitory

Concentrations (MICs) of various antibiotics against different bacterial strains.

Experimental Protocols: Detailed methodologies for assays used to evaluate the efficacy of

PAβN, such as checkerboard assays for synergy, efflux pump inhibition assays, and bacterial

growth kinetics.

Mechanism of Action and Visualizations: Diagrams illustrating the mechanism of RND efflux

pumps and how PAβN inhibits their function, created using Graphviz as requested.

Please confirm if you would like to proceed with a detailed report on Phenylalanine-arginine β-

naphthylamide (PAβN) as an alternative to PD 118879.

To cite this document: BenchChem. [Compound PD 118879: Information Unavailable for
Application in Antibiotic Resistance Research]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1678596#application-of-pd-118879-in-antibiotic-
resistance-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1678596?utm_src=pdf-body
https://www.benchchem.com/product/b1678596#application-of-pd-118879-in-antibiotic-resistance-research
https://www.benchchem.com/product/b1678596#application-of-pd-118879-in-antibiotic-resistance-research
https://www.benchchem.com/product/b1678596#application-of-pd-118879-in-antibiotic-resistance-research
https://www.benchchem.com/product/b1678596#application-of-pd-118879-in-antibiotic-resistance-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1678596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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